Cas no 1387684-46-9 (tert-butyl N-{(3-cyanophenyl)carbamoylmethyl}carbamate)

• Product Name: tert-butyl N-{(3-cyanophenyl)carbamoylmethyl}carbamate
• CAS No: 1387684-46-9
• MF: C₁₄H₁₇N₃O₃
• MW: 275.303083181381
• CID: 6234173
• PubChem ID: 47451270
• Update Time: 2025-10-29

tert-butyl N-{(3-cyanophenyl)carbamoylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{(3-cyanophenyl)carbamoylmethyl}carbamate
• tert-butyl N-[2-(3-cyanoanilino)-2-oxoethyl]carbamate
• tert-butyl N-{[(3-cyanophenyl)carbamoyl]methyl}carbamate
• AKOS008864878
• EN300-12723482
• BS-4983
• tert-ButylN-[2-(3-cyanoanilino)-2-oxo-ethyl]carbamate
• tert-butylN-{[(3-cyanophenyl)carbamoyl]methyl}carbamate
• N-(tert-butoxycarbonyl)-N1-(3-cyanophenyl)glycinamide
• 1387684-46-9

• Inchi： 1S/C14H17N3O3/c1-14(2,3)20-13(19)16-9-12(18)17-11-6-4-5-10(7-11)8-15/h4-7H,9H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： YFQHSJFJKDCZIZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(NC1C=CC=C(C#N)C=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 275.12699141g/mol
• Monoisotopic Mass: 275.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.2Ų

Additional information on tert-butyl N-{(3-cyanophenyl)carbamoylmethyl}carbamate

tert-butyl N-{(3-cyanophenyl)carbamoylmethyl}carbamate: A Comprehensive Overview

tert-butyl N-{(3-cyanophenyl)carbamoylmethyl}carbamate, identified by the CAS number 1387684-46-9, is a compound of significant interest in contemporary chemical research. This compound, with its unique structure and properties, has garnered attention for its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of tert-butyl N-{(3-cyanophenyl)carbamoylmethyl}carbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to a (3-cyanophenyl)carbamoylmethyl group. This arrangement imparts the compound with distinct chemical properties, making it a subject of study for researchers exploring novel chemical functionalities.

Recent studies have highlighted the importance of tert-butyl N-{(3-cyanophenyl)carbamoylmethyl}carbamate in the development of advanced materials. For instance, researchers have investigated its role in creating high-performance polymers with enhanced mechanical and thermal stability. These findings underscore the compound's potential in contributing to the next generation of materials used in aerospace and automotive industries.

In the pharmaceutical sector, tert-butyl N-{(3-cyanophenyl)carbamoylmethyl}carbamate has been explored for its bioactive properties. Scientists have reported that this compound exhibits promising activity against certain enzymes, suggesting its potential as a lead molecule in drug discovery efforts. Furthermore, its ability to interact with specific biological targets makes it a valuable tool in understanding disease mechanisms.

The synthesis of tert-butyl N-{(3-cyanophenyl)carbamoylmethyl}carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized these methods to enhance yield and purity, ensuring that the compound can be produced efficiently for both research and industrial applications.

In terms of physical properties, tert-butyl N-{(3-cyanophenyl)carbamoylmethyl}carbamate demonstrates a high degree of stability under various conditions, which is crucial for its use in demanding environments. Its solubility characteristics also make it suitable for incorporation into diverse formulations, expanding its utility across different industries.

The application of tert-butyl N-{(3-cyanophenyl)carbamoylmethyl}carbamate in nanotechnology has been another area of intense research. Scientists have utilized this compound as a building block for constructing nanoparticles with tailored properties, opening new avenues for drug delivery systems and diagnostic tools.

In conclusion, tert-butyl N-{(3-cyanophenyl)carbamoylmethyl}carbamate, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its potential applications span across multiple disciplines, making it an essential compound for advancing scientific knowledge and technological innovation.